Cas no 32905-69-4 (2,2,4,4-tetramethyl-1-(4-methylpiperazin-1-yl)pentan-1-one)

• Product name: 2,2,4,4-tetramethyl-1-(4-methylpiperazin-1-yl)pentan-1-one
• CAS No: 32905-69-4
• MF: C₁₄H₂₈N₂O
• MW: 240.384923934937
• CID: 1458787
• PubChem ID: 208729

2,2,4,4-tetramethyl-1-(4-methylpiperazin-1-yl)pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4-tetramethyl-1-(4-methylpiperazin-1-yl)pentan-1-one
• 32905-69-4
• DTXSID10186566
• Piperazine, 1-methyl-4-(2,2,4,4-tetramethylvaleryl)-
• 1-Methyl-4-(2,2,4,4-tetramethylvaleryl)piperazine
• BRN 0782900

• Inchi： InChI=1S/C14H28N2O/c1-13(2,3)11-14(4,5)12(17)16-9-7-15(6)8-10-16/h7-11H2,1-6H3
• InChI Key： WTBIGFDDMGBTSB-UHFFFAOYSA-N
• SMILES： CC(C)(C)CC(C)(C)C(=O)N1CCN(CC1)C

Computed Properties

• Exact Mass: 240.22034
• Monoisotopic Mass: 240.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Density: 0.94
• Boiling Point: 333.8°C at 760 mmHg
• Flash Point: 122.4°C
• Refractive Index: 1.474
• PSA: 23.55